Cas no 29786-42-3 (1-2-(trifluoromethyl)phenylcyclobutane-1-carbonitrile)

• Product Name: 1-2-(trifluoromethyl)phenylcyclobutane-1-carbonitrile
• CAS No: 29786-42-3
• MF: C₁₂H₁₀F₃N
• MW: 225.209713459015
• MDL: MFCD11036719
• CID: 4643555
• PubChem ID: 59680953
• Update Time: 2024-11-04

1-2-(trifluoromethyl)phenylcyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-[2-(Trifluoromethyl)phenyl]cyclobutanecarbonitrile
• 1-(2-(trifluoromethyl)phenyl)cyclobutane-1-carbonitrile
• 1-[2-(trifluoromethyl)phenyl]cyclobutane-1-carbonitrile
• Cyclobutanecarbonitrile, 1-[2-(trifluoromethyl)phenyl]-
• ZB0707
• SY226237
• 1-(2-Trifluoromethyl-phenyl)-cyclobutanecarbonitrile
• 1-2-(trifluoromethyl)phenylcyclobutane-1-carbonitrile
• 29786-42-3
• AC5832
• EN300-2005290
• AKOS023128905
• SCHEMBL625570
• MFCD11036719

• MDL： MFCD11036719
• Inchi： 1S/C12H10F3N/c13-12(14,15)10-5-2-1-4-9(10)11(8-16)6-3-7-11/h1-2,4-5H,3,6-7H2
• InChI Key： QUHCHEMGZAPDOX-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1(C#N)CCC1)(F)F

Computed Properties

• Exact Mass: 225.07653381 g/mol
• Monoisotopic Mass: 225.07653381 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 23.8
• Molecular Weight: 225.21